Cas no 92440-68-1 (N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide)
92440-68-1 structure
Product Name:N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide
CAS No:92440-68-1
MF:C14H17N3O4
MW:291.302483320236
CID:1975933
PubChem ID:833121
Update Time:2025-04-21
N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide
- AN-329/40840076
- N'-cyclohexylidene-2-(4-nitrophenoxy)acetohydrazide
- N'-cyclohexylidene-2-{4-nitrophenoxy}acetohydrazide
- ZINC00358471
- AC1LH6ND
- ARONIS001467
- MolPort-001-633-408
- STK040928
- AKOS000491172
- MCULE-3023081337
- 92440-68-1
- DTXSID60356797
- CS-0368142
-
- Inchi: 1S/C14H17N3O4/c18-14(16-15-11-4-2-1-3-5-11)10-21-13-8-6-12(7-9-13)17(19)20/h6-9H,1-5,10H2,(H,16,18)
- InChI Key: DYGCDSPLNVBASN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CC(N/N=C1/CCCCC/1)=O
Computed Properties
- Exact Mass: 291.12190603Da
- Monoisotopic Mass: 291.12190603Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 96.5Ų
N-(cyclohexylideneamino)-2-(4-nitrophenoxy)acetamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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